
molecular weight and formula of Oseltamivir
acid-13C,d3

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Oseltamivir acid-13C,d3

Cat. No.: B12385506 Get Quote

Technical Guide: Oseltamivir acid-13C,d3
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties and

analytical methodologies related to Oseltamivir acid-13C,d3, an isotopically labeled form of

Oseltamivir acid. Oseltamivir acid is the active metabolite of the antiviral drug Oseltamivir

phosphate. The incorporation of stable isotopes like Carbon-13 (¹³C) and deuterium (D) makes

this compound an invaluable tool in pharmacokinetic and metabolic studies, serving as an

internal standard for quantitative analysis.[1][2]

Physicochemical Data
The fundamental molecular properties of Oseltamivir acid-13C,d3 are summarized below.

Property Value Citations

Molecular Formula C₁₃¹³CH₂₁D₃N₂O₄ [1][3][4][5]

Molecular Weight 288.36 g/mol [1][3][5]

Synonyms
GS 4071-13C,d3; Ro 64-0802-

13C,d3
[1][2][5]

Primary Use
Internal standard for

quantitative analysis
[2]
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Experimental Protocols
The following is a representative experimental protocol for the quantitative analysis of

Oseltamivir using High-Performance Liquid Chromatography (HPLC), a common application for

isotopically labeled internal standards like Oseltamivir acid-13C,d3. This method is based on

established analytical procedures for Oseltamivir and is adaptable for use with its labeled

analogue.[6][7]

Objective: To determine the concentration of Oseltamivir in a given sample using Oseltamivir
acid-13C,d3 as an internal standard.

Materials:

Oseltamivir acid-13C,d3 (as internal standard)

Sample containing Oseltamivir

Acetonitrile (HPLC grade)

0.05 M bicarbonate buffer (pH 10)

Reverse-phase C18 column (e.g., X terra C18, 150 mm x 4.6 mm)

HPLC system with UV detector

Procedure:

Preparation of Mobile Phase:

Prepare a mobile phase consisting of 30% acetonitrile and 70% 0.05 M bicarbonate buffer

(pH 10).[7]

Degas the mobile phase before use.

Preparation of Standard Solutions:

Accurately weigh and dissolve Oseltamivir acid-13C,d3 in the mobile phase to prepare a

stock solution of known concentration.
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Prepare a series of calibration standards by spiking known concentrations of Oseltamivir

into a blank matrix.

Add a fixed concentration of the Oseltamivir acid-13C,d3 internal standard solution to

each calibration standard and the unknown sample.

Chromatographic Conditions:

Column: Reverse-phase C18[6]

Mobile Phase: 30% Acetonitrile: 70% 0.05 M bicarbonate buffer (pH 10)[7]

Flow Rate: 1.0 mL/min[7]

Column Temperature: 30°C[7]

Injection Volume: 2 µL[7]

UV Detection Wavelength: 220 nm[7]

Analysis:

Inject the prepared samples and standards into the HPLC system.

Record the peak areas for both Oseltamivir and Oseltamivir acid-13C,d3.

Construct a calibration curve by plotting the ratio of the peak area of Oseltamivir to the

peak area of the internal standard against the concentration of Oseltamivir for the

calibration standards.

Determine the concentration of Oseltamivir in the unknown sample by using the peak area

ratio and the calibration curve.

Logical Workflow and Signaling Pathway Diagrams
The following diagrams illustrate key concepts and workflows relevant to the use of

Oseltamivir acid-13C,d3.
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Quantitative Analysis Workflow

Sample Preparation
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Caption: Workflow for using Oseltamivir acid-13C,d3 as an internal standard.
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Metabolic Pathway of Oseltamivir
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Caption: Metabolic activation of Oseltamivir to its active form.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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